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This document provides an in-depth technical examination of 1-Butoxy-4-ethynylbenzene, a
key organic intermediate. We will explore its fundamental molecular characteristics,
physicochemical properties, and its application in synthetic chemistry, grounded in established
scientific principles.

Part 1: Core Molecular Profile

1-Butoxy-4-ethynylbenzene is a monosubstituted aromatic compound characterized by a
butoxy group and a terminal alkyne (ethynyl group) attached to a benzene ring at para
positions. This unique bifunctional structure makes it a valuable building block in organic
synthesis.

1.1: Molecular Formula and Weight

The precise composition of a molecule is fundamental to all stoichiometric and analytical
considerations. For 1-Butoxy-4-ethynylbenzene, the molecular formula is C12H140.[1][2][3][4]
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This formula is derived from its structure, which consists of 12 carbon atoms, 14 hydrogen
atoms, and one oxygen atom.

Based on this elemental composition, the calculated molecular weight is 174.24 g/mol .[1][2][3]
[4] This value is crucial for accurate reagent measurement in reaction setups and for
interpretation of mass spectrometry data.

1.2: Structural and Chemical Identifiers

The specific arrangement of atoms and bonds dictates the molecule's reactivity and physical
behavior. The structure is defined by a butoxy ether linkage at one end of the benzene ring and
a reactive ethynyl group at the other.

Table 1: Key Chemical Identifiers

Identifier Value

Molecular Formula C12H140[1][2][3][4]

Molecular Weight 174.24 g/mol [1][2][3][4]

CAS Number 79887-15-3[2][3][4]

IUPAC Name 1-Butoxy-4-ethynylbenzene[2]

Synonyms 4-Butoxyphenylacetylene, 1-ethynyl-4-
butoxybenzene[1][4]

SMILES CCCCOC1=CC=C(C=C1)C#C[1][2]

InChIKey JMLXBCSKFMMFGF-UHFFFAOYSA-N[1][2][3]

Part 2: Physicochemical Properties and Handling

A thorough understanding of a compound's physical properties is essential for its proper
handling, storage, and use in experimental design.

Table 2: Physicochemical Data

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.ca/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/p-2695655
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm79887153
https://www.fishersci.com/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/BTB09896DA
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5126310_EN.htm
https://www.fishersci.ca/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/p-2695655
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm79887153
https://www.fishersci.com/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/BTB09896DA
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5126310_EN.htm
https://www.fishersci.ca/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/p-2695655
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm79887153
https://www.fishersci.com/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/BTB09896DA
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5126310_EN.htm
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm79887153
https://www.fishersci.com/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/BTB09896DA
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5126310_EN.htm
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm79887153
https://www.fishersci.ca/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/p-2695655
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5126310_EN.htm
https://www.fishersci.ca/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/p-2695655
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm79887153
https://www.fishersci.ca/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/p-2695655
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm79887153
https://www.fishersci.com/shop/products/1-butoxy-4-eth-1-ynylbenzene-97-thermo-scientific/BTB09896DA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272918?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Appearance Colorless to yellow liquid
Purity Typically 297%

Linear Formula CH3(CHz2)30CeH4C=CH[3]

Note: Specific properties like boiling point and density can vary based on purity and
measurement conditions. Always refer to the supplier's specific documentation.

Part 3: Application in Synthetic Chemistry: A
Methodological Perspective

The terminal alkyne of 1-Butoxy-4-ethynylbenzene is its most reactive site, making it an ideal
substrate for a variety of carbon-carbon bond-forming reactions. Its utility is particularly
pronounced in metal-catalyzed cross-coupling reactions.

3.1: The Sonogashira Coupling: A Case Study

The Sonogashira coupling, a reaction between a terminal alkyne and an aryl or vinyl halide, is
a cornerstone of modern organic synthesis for creating substituted alkynes. The choice of this
reaction is driven by its high efficiency and functional group tolerance. 1-Butoxy-4-
ethynylbenzene is an excellent substrate for this transformation.

Experimental Rationale: The reaction requires a dual catalytic system. A palladium catalyst
facilitates the main cross-coupling cycle, while a copper(l) co-catalyst is essential for the
activation of the alkyne. A base is required to neutralize the hydrogen halide byproduct, driving

the reaction to completion.
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Caption: Workflow for a typical Sonogashira cross-coupling reaction.

Protocol: Synthesis of a Disubstituted Alkyne

» Vessel Preparation: A round-bottom flask is flame-dried under vacuum and backfilled with an
inert gas (e.g., Nitrogen or Argon). This is a critical step to prevent oxygen from deactivating
the palladium catalyst.
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e Reagent Loading: To the flask, add the aryl halide (1.0 eq), palladium catalyst (e.g.,
Pd(PPhs)a, 0.02-0.05 eq), and copper(l) iodide (0.05-0.10 eq).

» Solvent and Base Addition: Anhydrous solvent (e.qg., toluene) and an amine base (e.g.,
triethylamine, 2-3 eq) are added via syringe. The mixture is stirred to ensure dissolution.

e Substrate Addition: 1-Butoxy-4-ethynylbenzene (1.1-1.2 eq) is added dropwise to the
stirred solution. The slight excess ensures complete consumption of the potentially more
valuable aryl halide.

o Reaction Execution: The reaction is stirred at the appropriate temperature (ranging from
room temperature to 70°C, depending on the reactivity of the halide) and monitored.

e Workup: Upon completion, the reaction mixture is cooled, filtered to remove the amine salt
byproduct, and the solvent is removed under reduced pressure.

« Purification: The crude residue is purified by flash column chromatography on silica gel to
isolate the pure coupled product.

This self-validating protocol includes monitoring steps (TLC/GC-MS) to ensure the reaction
proceeds as expected before committing to the purification stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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